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Compound of Interest

Compound Name: Methyl 17-methyloctadecanoate

Cat. No.: B164432

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 17-methyloctadecanoate, a branched-chain fatty acid methyl ester (FAME), is a
compound found in various natural sources, including plants, microorganisms, and animal fats.
While not yet a mainstream industrial chemical, its presence in biologically active extracts has
garnered scientific interest, suggesting potential applications in agriculture and
pharmaceuticals. This technical guide provides a comprehensive overview of the known
properties of Methyl 17-methyloctadecanoate, summarizes its natural occurrences, and
explores its prospective industrial applications based on current research. It is important to note
that established industrial uses are not yet documented, and this guide focuses on the scientific
groundwork that may pave the way for future applications.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Methyl 17-methyloctadecanoate
is fundamental for any potential application. The following table summarizes key data points
available for this compound.
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Property Value Source
Molecular Formula C20H4002 N/A
Molecular Weight 312.53 g/mol N/A
CAS Number 55124-97-5 N/A
Appearance Clear liquid [1]
Purity (typical) >98% (as a chemical standard) [1]
Solubility Soluble in chloroform, ethyl o
ether, ethanol
Storage Temperature -20°C N/A

Natural Occurrence

Methyl 17-methyloctadecanoate has been identified as a component in a diverse range of

natural sources. Its presence is often determined through Gas Chromatography-Mass

Spectrometry (GC-MS) analysis of extracts.
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Source Type Specific Source Reference(s)
Animal Fat Mutton Tallow [2]
Plants Brownlowia elata Roxb. leaves  [2]

Pomegranate (Punica

[31[41[5]
granatum) peel
Sugar Apple (Annona

[31[41[5]
squamosa) peel
Eggplant (Solanum

[31[41[5]
melongena) peel
Licorice (Glycyrrhiza glabra) [11161[7]
Doum Palm (Hyphaene

: [11[6][7]

thebaica)
Banana (Musa sp.) peel [1][617]
Phoenix dactylifera L. (Date

[8]
Palm)
Microorganisms Streptomyces sp. NP10 [9][10]

Potential Industrial Applications

Current research points towards several potential, albeit nascent, industrial applications for
Methyl 17-methyloctadecanoate, primarily stemming from its association with antimicrobial
and antifungal properties of the natural extracts in which it is found. It is crucial to emphasize
that these studies have evaluated the effects of the entire extract, and the specific contribution
of Methyl 17-methyloctadecanoate to the observed bioactivity has not been isolated.

Agriculture and Food Preservation

Several studies have identified Methyl 17-methyloctadecanoate as a constituent of plant
extracts that exhibit significant antifungal activity, particularly against phytopathogenic fungi like
Aspergillus flavus.[1][3][5][6][7] This suggests a potential application as a natural fungicide or
food preservative.
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» Potential Application: Development of bio-pesticides for crop protection or natural
preservatives to extend the shelf-life of food products.

» Research Context: Extracts from pomegranate, sugar apple, and eggplant peels, all
containing Methyl 17-methyloctadecanoate, have been shown to inhibit the growth of
Aspergillus flavus and the production of aflatoxin B1.[3][5]

Pharmaceutical Research

The presence of Methyl 17-methyloctadecanoate in extracts with demonstrated biological
activity hints at its potential, as part of a synergistic mixture, in pharmaceutical applications.

o Potential Application: Early-stage drug discovery and development, particularly in the search
for new antimicrobial agents.

e Research Context: An extract of Brownlowia elata Roxb. leaves, containing Methyl 17-
methyloctadecanoate, exhibited antibacterial and anthelmintic properties.[2] While this is
preliminary, it opens avenues for further investigation into the bioactive components of such
extracts.

Chemical Industry

Methyl 17-methyloctadecanoate is commercially available as a high-purity chemical
standard.[11][12][13]

» Established Application: Use as a reference standard in analytical laboratories for the
identification and quantification of this compound in various samples.

o Future Potential: As a branched-chain fatty acid ester, it may possess properties suitable for
applications in lubricants, cosmetics, or as a specialty solvent, though research in these
areas is currently lacking.

Experimental Protocols: A Generalized Workflow

Detailed industrial-scale experimental protocols for the application of Methyl 17-
methyloctadecanoate are not available due to the early stage of research. However, a
common thread in the existing literature is the identification of this compound from natural
sources. The following diagram illustrates a generalized workflow for this process.
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Caption: Generalized workflow for the extraction, identification, and bioactivity screening of
natural compounds like Methyl 17-methyloctadecanoate.

Limitations and Future Directions

The industrial application of Methyl 17-methyloctadecanoate is, at present, speculative and
based on its occurrence in bioactive natural extracts. A significant limitation in the current body
of research is the lack of studies on the isolated compound. Future research should focus on:

« |solation and Purification: Developing efficient methods to isolate Methyl 17-
methyloctadecanoate from natural sources or through chemical synthesis.

 Bioactivity of the Pure Compound: Conducting antimicrobial, antifungal, and other bioassays
on the purified compound to determine its intrinsic activity and potential for synergistic
effects.

» Toxicological Studies: Evaluating the safety profile of Methyl 17-methyloctadecanoate to
assess its suitability for applications in agriculture, food, and pharmaceuticals.

o Performance in Industrial Formulations: Investigating the physical and chemical properties of
the pure compound in relation to its potential use in lubricants, cosmetics, and other
industrial products.
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Conclusion

Methyl 17-methyloctadecanoate is a naturally occurring fatty acid methyl ester with
scientifically recognized potential, particularly in the realms of agriculture and pharmaceuticals
due to its presence in extracts with antimicrobial and antifungal properties. While its current
industrial application is limited to its use as a chemical standard, the existing research provides
a foundation for future exploration. Further investigation into the properties and bioactivity of
the isolated compound is essential to unlock its full industrial potential. This guide serves as a
starting point for researchers and professionals interested in exploring the opportunities that
this molecule may offer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Methyl 17-methyloctadecanoate: A Technical Guide to
Its Properties and Potential Industrial Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b164432#potential-industrial-applications-
of-methyl-17-methyloctadecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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